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Compound of Interest

Compound Name: Alanosine

Cat. No.: B1664490 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of Alanosine, an antineoplastic antibiotic, are paramount. This guide provides

essential, immediate safety and logistical information, including operational and disposal plans

and detailed procedural guidance to ensure laboratory safety and proper chemical

management.

Quantitative Data Summary
The following table summarizes key quantitative data for Alanosine for easy reference and

comparison.
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Property Value

Molecular Formula C₃H₇N₃O₄

Molecular Weight 149.11 g/mol

Appearance Crystalline solid

Solubility

Soluble in 100 mM NaOH, 100 mM

hydrochloride, and water (approximately 1

mg/ml).[1] It is recommended to prepare

aqueous solutions fresh and not store them for

more than one day.[1]

Storage Temperature -20°C[1]

Stability
≥4 years when stored at -20°C as a crystalline

solid.[1] Solutions are unstable.[2]

LD50 (Intraperitoneal, Mouse) Approximately 2 g/kg[3]

IC50 (in MTAP-deficient cells)
Mean IC50 = 4.8 μM in T-ALL and 10 μM in

CAK-1 cells[1][4]

UV/Vis λmax: 250 nm[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical when handling Alanosine to minimize exposure. The

following table outlines the recommended PPE for various laboratory procedures involving this

compound.
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PPE Category Item Specifications and Use

Eye and Face Protection
Safety Glasses with Side

Shields or Goggles

Must be ANSI Z87.1 compliant

to protect from splashes and

dust.[5] A face shield should be

worn in addition to safety

glasses or goggles if there is a

significant splash hazard.[5]

Hand Protection Disposable Nitrile Gloves

This is the minimum

requirement for incidental

contact.[5] For prolonged or

direct contact, consider

double-gloving.[5] Gloves

should be immediately

removed after contact with the

chemical, followed by hand

washing before putting on a

new pair.[5]

Body Protection Laboratory Coat

A lab coat is essential to

protect skin and clothing from

potential spills.[6]

Respiratory Protection

Not generally required under

normal use in a well-ventilated

area. If dust is generated and

engineering controls like a

fume hood are insufficient, a

NIOSH-approved respirator

may be necessary.[7]

Foot Protection Closed-Toe Shoes

Essential for preventing

injuries from spills or dropped

objects.[6]

Operational Plan: Step-by-Step Handling Procedures
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Adherence to a strict operational plan is crucial for the safe handling of Alanosine from receipt

to disposal.

Receiving and Inspection: Upon receipt, visually inspect the container for any damage or

leaks. Verify that the product name and CAS number (5854-93-3) on the label match the

order.[8]

Storage: Store the container in a cool, dry, and well-ventilated area at -20°C.[1][8] Keep it

away from incompatible materials.

Weighing and Solution Preparation:

Perform all weighing and solution preparation in a designated area, such as a chemical

fume hood or a well-ventilated laboratory bench, to minimize inhalation exposure.[8]

Handle the solid material carefully to avoid generating dust.[8]

When preparing solutions, slowly add the solid to the solvent to prevent splashing.[8]

Note that aqueous solutions of Alanosine are unstable and should be prepared fresh for

use.[2][9]

Experimental Use:

Handle all solutions containing Alanosine with the same precautions as the solid material.

Avoid contact with skin and eyes.[1] In case of contact, rinse the affected area immediately

with plenty of water.

Do not eat, drink, or smoke in the laboratory when handling this product.[8][10]

Spill Management:

In the event of a small spill, ensure the area is well-ventilated.[8]

Wear appropriate PPE as outlined above.
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For a solid spill, carefully sweep up the material and place it into a suitable, labeled

container for disposal.[8] Avoid generating dust.[8]

For a liquid spill, absorb the material with an inert absorbent (e.g., vermiculite, sand) and

place it in a sealed container for disposal.[8]

For large spills, evacuate the area and follow your institution's emergency procedures.[8]

Disposal Plan
All waste containing Alanosine must be disposed of in accordance with local, state, and

federal regulations.

Waste Segregation: Do not mix Alanosine waste with other chemical waste streams unless

explicitly permitted by your institution's environmental health and safety (EHS) office.[11]

Solid Waste: Collect solid waste, including contaminated consumables (e.g., weigh paper,

gloves, pipette tips), in a clearly labeled, sealed container.[8][11]

Liquid Waste: Collect liquid waste in a separate, clearly labeled, and sealed container.[8] Do

not dispose of Alanosine solutions down the drain.[11]

Container Disposal: Empty containers should be rinsed thoroughly with a suitable solvent.

The rinsate should be collected as liquid waste. Dispose of the clean container according to

institutional guidelines.[8]

Final Disposal: Arrange for the collection of all waste containers by your institution's EHS

office or a licensed chemical waste disposal company.[11]

Visualizations
Experimental Workflow
The following diagram illustrates the standard workflow for safely handling and disposing of

Alanosine in a laboratory setting.
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Workflow for safe handling and disposal of Alanosine.
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Mechanism of Action
Alanosine acts as an antimetabolite, primarily by inhibiting a key enzyme in the de novo purine

biosynthesis pathway.
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Adenylosuccinate
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Mechanism of action of Alanosine in purine synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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